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Compound of Interest

Compound Name: Iron(II) bromide

Cat. No.: B8814574 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of

Iron(II) bromide (FeBr₂), ensuring the well-being of researchers and the integrity of

experimental outcomes. Adherence to these guidelines is mandatory for all personnel working

with this compound. Iron(II) bromide is a corrosive material that can cause severe skin burns

and eye damage.[1][2][3][4] It is also hygroscopic and air-sensitive, requiring specific storage

and handling conditions.[4][5][6]

Essential Personal Protective Equipment (PPE)
Before handling Iron(II) bromide, all personnel must be equipped with the following personal

protective equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.[1]

[2][6]

To protect against dust

particles and chemical

splashes that can cause

severe eye burns and damage.

[1][5]

Skin Protection

Appropriate protective gloves

(e.g., rubber gloves) and a lab

coat or protective work

clothing.[5][6][7]

To prevent skin contact which

can result in severe burns.[1]

[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][4][5][6][8] Use a

dust respirator for nuisance

exposures.[7]

To prevent inhalation of dust,

which can cause chemical

burns to the respiratory tract.

[5]

Emergency First Aid Protocols
Immediate and appropriate first aid is critical in the event of exposure to Iron(II) bromide.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3][4][5] Seek

immediate medical attention.[1][3][4][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1][3][4][5] Seek immediate

medical attention.[1][3][4][5]

Inhalation

Remove from exposure and move to fresh air

immediately.[5] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

[1][4][5] Seek immediate medical attention.[1][3]

[4][5]

Ingestion

Do NOT induce vomiting.[1][4][5] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[1][3][4][5]

Operational Plan: Step-by-Step Handling of Iron(II)
Bromide
Objective: To ensure the safe handling of Iron(II) bromide from receipt to use, minimizing

exposure risk and maintaining compound integrity.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong acids.[4][6]
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Keep the container tightly closed.[2][5][6][7] The storage area should be designated as a

"Corrosives area".[4][5][6]

Due to its hygroscopic and air-sensitive nature, consider storing under an inert atmosphere.

[1][4][6]

2. Preparation for Use:

All handling of Iron(II) bromide must be conducted in a properly operating chemical fume

hood.[5][7]

Ensure that an eyewash station and a safety shower are in close proximity to the

workstation.[1][4][5][6]

Don the required personal protective equipment (PPE) as detailed in the table above.

3. Handling and Use:

Minimize dust generation and accumulation.

Do not breathe dust, vapor, mist, or gas.[5]

Avoid contact with eyes, skin, and clothing.[2][4][5][6][7]

Do not ingest or inhale the substance.[4][5]

4. Spill and Leak Procedure:

In case of a spill, use proper personal protective equipment.[4][5]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

[4][5][6][8]

Avoid generating dusty conditions.

Ensure adequate ventilation.[2]

Do not let the chemical enter the environment.[1][4][5][6][8]
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Disposal Plan: Managing Iron(II) Bromide Waste
Objective: To ensure the safe and compliant disposal of Iron(II) bromide waste.

1. Waste Collection:

All surplus and non-recyclable Iron(II) bromide should be collected in a suitable, closed, and

clearly labeled container for disposal.[2]

2. Professional Disposal:

Dispose of the material through a licensed professional waste disposal service.[2]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Do not allow the product to enter drains.[2]

3. Contaminated Packaging:

Dispose of contaminated packaging as unused product in accordance with local, state, and

national regulations.[2][3][7]

Workflow for Safe Handling of Iron(II) Bromide
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Caption: Workflow for the safe handling of Iron(II) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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